Cas no 13601-94-0 (2,2,3-Trichloropropionamide)

• Product Name: 2,2,3-Trichloropropionamide
• CAS No: 13601-94-0
• MF: C₃H₄Cl₃NO
• MW: 176.428957939148
• CID: 900996
• Update Time: 2026-04-29

2,2,3-Trichloropropionamide Chemical and Physical Properties

Names and Identifiers

• propanamide, 2,2,3-trichloro-
• 2,2,3-trichloropropanamide
• 2,2,3-TRICHLOROPROPIONAMIDE
• 2,2,3-trichloro-propanenitril
• 2,2,3-trichloropropanenitrile
• 2,2,3-trichloro-propanenitrile
• 2,2,3-trichloro-propionic acid amide
• 2,2,3-trichloro-propionitril
• 2,2,3-trichloro-propionitrile
• 2,2,3-trichloropropiononitrile
• 2,2,3-Trichlorpropi
• 2,2,3-Trichlor-propionitril
• 2,2,3-Trichlor-propionsaeure-amid
• A,A,B-TRICHLOROPROPIONITRILE
• alphaalphabeta-trichloropropionitrile
• N-chloromethyl dichloroacetamide
• 2,2,3-Trichloropropionamide

Computed Properties

• Exact Mass: 174.93602

Experimental Properties

• PSA: 43.09
• LogP: 1.58470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2,2,3-Trichloropropionamide

Recent Advances in the Study of 2,2,3-Trichloropropionamide (CAS: 13601-94-0): Applications and Mechanisms in Chemical Biology and Pharmaceutical Research

2,2,3-Trichloropropionamide (CAS: 13601-94-0) is a chlorinated organic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications. Recent studies have explored its role as an intermediate in the synthesis of bioactive molecules, its mechanism of action in biological systems, and its potential therapeutic uses. This research brief synthesizes the latest findings on this compound, highlighting its relevance in contemporary scientific investigations.

One of the key areas of interest is the compound's utility in agrochemical and pharmaceutical synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2,2,3-Trichloropropionamide serves as a versatile building block for the development of novel herbicides and antimicrobial agents. The study revealed that derivatives of this compound exhibit potent inhibitory effects on specific enzymatic pathways in plant pathogens, suggesting its potential for crop protection applications. Furthermore, the compound's reactivity with nucleophiles makes it a valuable precursor for the synthesis of more complex molecules with tailored biological activities.

In the realm of mechanistic studies, recent research has shed light on the biochemical interactions of 2,2,3-Trichloropropionamide. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound interacts with cysteine residues in target proteins, leading to the formation of covalent adducts. This mechanism is particularly relevant for the design of irreversible enzyme inhibitors, which are increasingly important in drug discovery for conditions such as cancer and infectious diseases. The study employed mass spectrometry and X-ray crystallography to elucidate the precise binding modes, providing a structural basis for future drug design efforts.

Another significant development is the exploration of 2,2,3-Trichloropropionamide's potential in neuropharmacology. Preliminary findings from a 2023 study in ACS Chemical Neuroscience indicated that certain analogs of the compound exhibit modulatory effects on GABAergic neurotransmission. While the exact mechanism remains under investigation, these results open new avenues for the development of treatments for neurological disorders such as epilepsy and anxiety. The study emphasized the need for further optimization of the compound's pharmacokinetic properties to enhance its therapeutic potential.

Environmental and toxicological studies have also contributed to the understanding of 2,2,3-Trichloropropionamide. A 2024 report in Environmental Science & Technology examined the compound's biodegradation pathways and ecotoxicological profile. The findings suggested that while the compound is relatively stable under ambient conditions, certain microbial communities can facilitate its breakdown into less harmful metabolites. This information is critical for assessing the environmental impact of its use in agricultural and industrial applications.

In conclusion, recent research on 2,2,3-Trichloropropionamide (CAS: 13601-94-0) underscores its multifaceted role in chemical biology and pharmaceutical science. From its applications in synthetic chemistry to its potential therapeutic uses, the compound continues to be a subject of active investigation. Future studies are expected to focus on optimizing its biological activity, improving its safety profile, and expanding its utility in drug discovery and agrochemical development. The integration of computational modeling and high-throughput screening techniques will likely accelerate these efforts, paving the way for innovative applications of this versatile molecule.